N-2-[(Dimethylamino)methylene]amino Pemetrexed

Specification

• Molecular Formula: C23H26N6O6
• Molecular Weight: 482.5 g/mol
• IUPAC Name: (2S)-2-[[4-[2-[2-(dimethylaminomethylideneamino)-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl]ethyl]benzoyl]amino]pentanedioic acid
• Standard InChI: InChI=1S/C23H26N6O6/c1-29(2)12-25-23-27-19-18(21(33)28-23)15(11-24-19)8-5-13-3-6-14(7-4-13)20(32)26-16(22(34)35)9-10-17(30)31/h3-4,6-7,11-12,16H,5,8-10H2,1-2H3,(H,26,32)(H,30,31)(H,34,35)(H2,24,27,28,33)/t16-/m0/s1
• Standard InChI Key: WTQOMFBCQAJBJV-INIZCTEOSA-N
• Isomeric SMILES: CN(C)C=NC1=NC2=C(C(=CN2)CCC3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O)C(=O)N1
• Canonical SMILES: CN(C)C=NC1=NC2=C(C(=CN2)CCC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N1

Introduction

Chemical Identification and Structural Properties

Nomenclature and Molecular Structure

N-2-[(Dimethylamino)methylene]amino Pemetrexed, also termed Pemetrexed N,N-Dimethyl Form Amide Impurity, is systematically named as N-[4-[2-[2-[[(Dimethylamino)methylene]amino]-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl]ethyl]benzoyl]-L-glutamic acid. Its structure integrates a pyrrolo[2,3-d]pyrimidine core modified with a dimethylamino-methylene group and a benzoyl-L-glutamic acid side chain. The compound’s stereochemistry and functional groups are critical for its reactivity and role as an intermediate.

Table 1: Key Chemical Properties

Property	Value
CAS Registry Number	1265908-58-4
Molecular Formula	$\text{C}_{23}\text{H}_{26}\text{N}_{6}\text{O}_{6}$
Molecular Weight	482.49 g/mol
Appearance	Neat solid
Purity Specifications	≥95% (HPLC)

Synthesis and Manufacturing

Synthetic Pathway

The compound is synthesized from N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid 1,5-Diethyl Ester 4-Methylbenzenesulfonate (A605005), a penultimate intermediate in pemetrexed production. The reaction involves formylation of the amino group using dimethylformamide dimethyl acetal (DMF-DMA), followed by purification via column chromatography.

$$\text{A605005} + \text{DMF-DMA} \rightarrow \text{N-2-[(Dimethylamino)methylene]amino Pemetrexed} + \text{Byproducts}$$

Process Optimization

Key challenges include minimizing side reactions and ensuring high yield (>80%). Temperature control (20–25°C) and anhydrous conditions are critical to prevent hydrolysis of the dimethylamino-methylene group. Industrial-scale batches typically achieve a purity of 95–98%, as confirmed by HPLC.

Analytical and Regulatory Considerations

Detection and Quantification

Analytical methods for this compound include:

• Reverse-Phase HPLC: Using a C18 column (150 × 4.6 mm, 3.5 μm) with UV detection at 254 nm.

• Mass Spectrometry: LC-MS/MS in positive ion mode for confirmatory analysis.

Table 2: Typical HPLC Conditions

Parameter	Specification
Mobile Phase	Acetonitrile:0.1% TFA (30:70)
Flow Rate	1.0 mL/min
Retention Time	8.2 ± 0.5 min

Regulatory Status

The compound is classified as a Controlled Product under the European Chemicals Agency (ECHA) regulations due to its use in a therapeutic agent. Suppliers like CymitQuimica and PharmAffiliates offer it for research purposes at prices ranging from €469.00 (25 mg) to €1,589.00 (100 mg).

Future Directions and Research Gaps

Stability Studies

Long-term stability data under varying temperatures and humidity levels are needed to establish shelf-life recommendations. Preliminary data suggest degradation rates of <2% over 12 months at -20°C.

Toxicological Profiling

While current evidence indicates low acute toxicity (LD$_{50}$ > 2000 mg/kg in rodents), chronic exposure studies are lacking. Such data would enhance regulatory submissions for pemetrexed-based therapies.